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Compound of Interest

Compound Name: 4-(Difluoromethyl)benzonitrile

Cat. No.: B138393 Get Quote

Essential Safety and Handling Guide for 4-
(Difluoromethyl)benzonitrile
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 4-(Difluoromethyl)benzonitrile (CAS No. 55805-10-2). Adherence to these

guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
Signal Word: Danger

Hazard Statements:

Causes severe skin burns and eye damage (H314).[1]

Harmful to aquatic life with long-lasting effects (H412).[1]

Precautionary Statements:

Prevention: Do not breathe dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after

handling. Avoid release to the environment. Wear protective gloves/protective clothing/eye
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protection/face protection.[1]

Response: If swallowed, rinse mouth. Do NOT induce vomiting. If inhaled, remove victim to

fresh air and keep at rest in a position comfortable for breathing. Specific treatment is

required. Wash contaminated clothing before reuse.[1]

Storage: Store locked up.[1]

Disposal: Dispose of contents/container in accordance with local regulations.[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling 4-
(Difluoromethyl)benzonitrile. The following table summarizes the required PPE.

Body Part Required PPE Specifications

Eyes/Face

Safety glasses with side-

shields or goggles, and a face

shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene). Lab

coat or chemical-resistant

apron.

Select gloves based on

breakthrough time and

permeation rate for the specific

substance.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.

Handling and Storage
Handling: Use only in a well-ventilated area, preferably under a chemical fume hood. Avoid

contact with skin, eyes, and clothing. Do not breathe vapors or dust. Wash hands thoroughly

after handling.[1]
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Storage: Keep container tightly sealed in a cool, dry, and well-ventilated area. Store locked

up. Recommended storage temperature is 2-8°C.[1] Keep away from direct sunlight and

sources of ignition.[1]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Immediately move the person to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Plan
In the event of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate

PPE as outlined above. Absorb the spill with an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Disposal of 4-(Difluoromethyl)benzonitrile and its containers must be conducted by a

licensed professional waste disposal service. Do not allow the chemical to enter drains or

waterways, as it is harmful to aquatic life.[1]

Experimental Workflows
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The following diagrams illustrate the procedural flow for handling a chemical spill and the

standard operational procedure for working with 4-(Difluoromethyl)benzonitrile.

Chemical Spill Workflow

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess Spill Hazard
(Size & Nature)

Don Appropriate PPE

Contain the Spill
(Use Absorbent Material)

Neutralize (if applicable)

Clean Up Residue

Package for Disposal

Decontaminate Area & Equipment

Complete Spill Report
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Caption: Workflow for responding to a chemical spill.

Safe Handling of 4-(Difluoromethyl)benzonitrile

Preparation:
- Review SDS

- Prepare Work Area
- Verify Fume Hood Operation

Don Required PPE

Chemical Handling:
- Weigh/Measure in Fume Hood

- Keep Container Closed When Not in Use

Experimental Procedure

Waste Collection:
- Segregate Waste

- Use Labeled, Sealed Containers

Decontamination:
- Clean Work Surfaces

- Decontaminate Equipment

Dispose of Waste via
Authorized Service

Doff PPE

Store Chemical Properly
(2-8°C, Locked Up)
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Caption: Step-by-step safe handling procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b138393?utm_src=pdf-body-img
https://www.benchchem.com/product/b138393?utm_src=pdf-custom-synthesis
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0060225.pdf
https://www.benchchem.com/product/b138393#personal-protective-equipment-for-handling-4-difluoromethyl-benzonitrile
https://www.benchchem.com/product/b138393#personal-protective-equipment-for-handling-4-difluoromethyl-benzonitrile
https://www.benchchem.com/product/b138393#personal-protective-equipment-for-handling-4-difluoromethyl-benzonitrile
https://www.benchchem.com/product/b138393#personal-protective-equipment-for-handling-4-difluoromethyl-benzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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